N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzofuran-2-carboxamide

• IUPAC Name: N-[2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H15N5O3/c24-17-7-6-16(22-10-3-8-20-22)21-23(17)11-9-19-18(25)15-12-13-4-1-2-5-14(13)26-15/h1-8,10,12H,9,11H2,(H,19,25)
• InChI Key: OJQSMDQBMWFIJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NCCN3C(=O)C=CC(=N3)N4C=CC=N4
• Molecular Formula: C18H15N5O3
• Molecular Weight: 349.3 g/mol

Description

N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzofuran-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method that involves several steps, and its mechanism of action and biochemical and physiological effects have been extensively studied. In

Scientific Research Applications

Synthesis and Biological Activity

• The compound's derivatives have been synthesized to explore their antimicrobial activities. Specifically, derivatives bearing benzenesulfonamide moieties showed significant activity against both Gram-negative and Gram-positive bacteria, as well as yeast-like fungi, highlighting their potential as antimicrobial agents (Hassan, 2013).

• Another study focused on the functionalization of 1H-pyrazole-3-carboxylic acid to form carboxamide and other derivatives, providing insights into the structural modifications that can impact the compound's reactivity and possibly its biological activity (Yıldırım, Kandemirli, & Demir, 2005).

• Research into benzofuran derivatives, including those similar to N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzofuran-2-carboxamide, revealed a variety of synthetic routes leading to compounds with potential pharmacological applications. These studies have contributed to the development of new molecules with benzofuran moieties, which are of interest for their diverse biological activities (Abdelhamid, Fahmi, & Alsheflo, 2012).

Chemical Synthesis and Characterization

• The synthesis and characterization of phthalazinone derivatives further expand the chemical space related to N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzofuran-2-carboxamide. These studies are crucial for understanding the chemical properties and potential applications of such compounds in scientific research (Mahmoud, Abou-Elmagd, Derbala, & Hekal, 2012).

• Investigations into the synthesis of benzofuranyl derivatives, including pyran-2-ones, pyridazines, and pyridones, provide a foundation for understanding the reactivity and potential utility of compounds structurally related to N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzofuran-2-carboxamide. These studies offer insights into the versatility of benzofuran compounds in chemical synthesis and potential biological applications (Keshk, 2004).